Cas no 63064-32-4 (Cyclopropaneethanol,1-methyl-, 1-(4-methylbenzenesulfonate))

• Product Name: Cyclopropaneethanol,1-methyl-, 1-(4-methylbenzenesulfonate)
• CAS No: 63064-32-4
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 528529
• Update Time: 2026-04-29

Cyclopropaneethanol,1-methyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol,1-methyl-, 1-(4-methylbenzenesulfonate)

Computed Properties

• Exact Mass: 254.09774
• Monoisotopic Mass: 254.097665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.166
• Boiling Point: 364.1°Cat760mmHg
• Flash Point: 174°C
• Refractive Index: 1.533
• PSA: 43.37

Additional information on Cyclopropaneethanol,1-methyl-, 1-(4-methylbenzenesulfonate)

Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate) and CAS No. 63064-32-4: A Comprehensive Overview

The compound Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate), identified by the CAS number 63064-32-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The integration of cyclopropane moieties with ethanol and a methylbenzenesulfonate group introduces novel pharmacophores that may enhance binding affinity and metabolic stability, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating cyclopropane rings. These cyclic structures are known for their ability to modulate biological activity through steric constraints, which can significantly influence the binding properties of drug candidates. The presence of a methyl group in the ethanol moiety and a 4-methylbenzenesulfonate group further diversifies the chemical landscape, offering multiple sites for interaction with biological targets. This compound exemplifies the innovative strategies being employed to design molecules with enhanced pharmacological profiles.

One of the most compelling aspects of Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate) is its potential in modulating enzyme activity. Studies have shown that cyclopropane-containing compounds can exhibit potent inhibitory effects on various enzymes by disrupting their active sites. The combination of the cyclopropane ring with the sulfonate group in this molecule suggests that it may interact with enzymes in a manner that is both specific and potent. This has opened up new avenues for research into enzyme inhibition as a therapeutic strategy.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization and optimization. The methyl groups and the sulfonate moiety provide multiple points for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, altering the position or type of substituents can significantly impact its solubility, bioavailability, and target specificity. Such flexibility is crucial in drug development, where achieving the right balance between efficacy and safety is paramount.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate). Molecular modeling techniques enable researchers to predict how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. By leveraging these tools, scientists can rapidly screen numerous derivatives and identify those with the most promising pharmacological profiles. This approach has already led to several breakthroughs in developing novel therapeutic agents.

The role of sulfonate groups in medicinal chemistry cannot be overstated. These groups are known for their ability to enhance binding affinity and improve metabolic stability. In Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate), the sulfonate moiety is strategically positioned to interact with biological targets, potentially leading to enhanced therapeutic effects. Additionally, sulfonates are often well-tolerated by humans, making them suitable for use in a wide range of drug applications.

As research continues to uncover new applications for cyclopropane-containing compounds, Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate) is poised to play a significant role in future drug development efforts. Its unique structural features and potential for further optimization make it a valuable asset in the pharmaceutical chemist's toolkit. By exploring its pharmacological properties and exploring new synthetic pathways, researchers can unlock its full potential as a therapeutic agent.

The future of pharmaceutical innovation lies in our ability to design molecules that are both effective and safe. Compounds like Cyclopropaneethanol, 1-methyl-, 1-(4-methylbenzenesulfonate) represent the cutting edge of this innovation, combining structural complexity with biological function. As we continue to refine our understanding of how these molecules interact with biological systems, we can expect to see more breakthroughs that will improve human health and well-being.